2-Methyl-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C16H11NO3S
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 2-methyl-1-thiophen-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C16H11NO3S/c1-17-13(11-7-4-8-21-11)12-14(18)9-5-2-3-6-10(9)20-15(12)16(17)19/h2-8,13H,1H3
• InChI Key: OTJFANSCZRYOKM-UHFFFAOYSA-N
• SMILES: CN1C(C2=C(C1=O)OC3=CC=CC=C3C2=O)C4=CC=CS4

Description

2-Methyl-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as CTP-499, is a small molecule drug candidate that has been developed for the treatment of chronic kidney disease (CKD). CKD is a progressive disease that affects millions of people worldwide and is associated with a high risk of cardiovascular disease and mortality. CTP-499 has been shown to have potential therapeutic benefits for CKD patients by reducing inflammation and fibrosis in the kidneys.

Mechanism of Action

The exact mechanism of action of 2-Methyl-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood, but it is believed to act through multiple pathways. 2-Methyl-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to inhibit the activity of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and reduce the expression of fibrotic markers, such as collagen and fibronectin.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and anti-fibrotic effects, 2-Methyl-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to have other biochemical and physiological effects. These include the modulation of oxidative stress, the regulation of lipid metabolism, and the reduction of proteinuria.

Advantages and Limitations for Lab Experiments

2-Methyl-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several advantages for lab experiments, including its high purity and stability, its low toxicity, and its ability to penetrate cell membranes. However, 2-Methyl-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione also has some limitations, such as its relatively low solubility in water and its susceptibility to degradation under certain conditions.

Future Directions

There are several potential future directions for research on 2-Methyl-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. These include the development of new formulations and delivery methods to improve its solubility and bioavailability, the exploration of its potential use in combination with other drugs for CKD treatment, and the investigation of its effects on other disease pathways, such as cancer and neurodegenerative diseases.
In conclusion, 2-Methyl-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a promising drug candidate for the treatment of CKD, with potential therapeutic benefits for reducing inflammation and fibrosis in the kidneys. Further research is needed to fully understand its mechanism of action and to explore its potential use in combination with other drugs for the treatment of CKD and other diseases.

Synthesis Methods

2-Methyl-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is synthesized through a multi-step process that involves the condensation of a thiophene derivative with a chromenopyrrole intermediate. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

2-Methyl-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied in preclinical models of CKD, including animal models and cell culture systems. These studies have shown that 2-Methyl-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has anti-inflammatory and anti-fibrotic effects in the kidneys, which can lead to improved kidney function and reduced risk of cardiovascular disease.